Cas no 135425-66-0 (6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one)

6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one structure
135425-66-0 structure
Product Name:6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one
CAS No:135425-66-0
MF:C9H14O3
MW:170.205663204193
CID:2902043
PubChem ID:15062832
Update Time:2025-04-21

6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one Chemical and Physical Properties

Names and Identifiers

    • 135425-66-0
    • DB-108099
    • SCHEMBL16148400
    • 6-ethyl-2,2,5-trimethyl-1,3-dioxin-4-one
    • BLPJBNPHCHJXJN-UHFFFAOYSA-N
    • 6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one
    • Inchi: 1S/C9H14O3/c1-5-7-6(2)8(10)12-9(3,4)11-7/h5H2,1-4H3
    • InChI Key: BLPJBNPHCHJXJN-UHFFFAOYSA-N
    • SMILES: O1C(CC)=C(C)C(=O)OC1(C)C

Computed Properties

  • Exact Mass: 170.094294304Da
  • Monoisotopic Mass: 170.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų
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